Composite polymer electrolytes with ionic liquid grafted-Laponite for dendrite-free all-solid-state lithium metal batteries
Chemical Science Pub Date: 2023-06-21 DOI: 10.1039/d3sc01647a
Abstract
Composite polymer electrolytes (CPEs) with high ionic conductivity and favorable electrolyte/electrode interfacial compatibility are promising alternatives to liquid electrolytes. However, severe parasitic reactions in the Li/electrolyte interface and the air-unstable inorganic fillers have hindered their industrial applications. Herein, surface-edge opposite charged Laponite (LAP) multilayer particles with high air stability were grafted with imidazole ionic liquid (IL-TFSI) to enhance the thermal, mechanical, and electrochemical performances of polyethylene oxide (PEO)-based CPEs. The electrostatic repulsion between multilayers of LAP-IL-TFSI enables them to be easily penetrated by PEO segments, resulting in a pronounced amorphous region in the PEO matrix. Therefore, the CPE-0.2LAP-IL-TFSI exhibits a high ionic conductivity of 1.5 × 10−3 S cm−1 and a high lithium-ion transference number of 0.53. Moreover, LAP-IL-TFSI ameliorates the chemistry of the solid electrolyte interphase, significantly suppressing the growth of lithium dendrites and extending the cycling life of symmetric Li cells to over 1000 h. As a result, the LiFePO4||CPE-0.2LAP-IL-TFSI||Li cell delivers an outstanding capacity retention of 80% after 500 cycles at 2C at 60 °C. CPE-LAP-IL-TFSI also shows good compatibility with high-voltage LiNi0.8Co0.1Mn0.1O2 cathodes.Recommended Literature
- [1] Triphenylamine-based luminogens and fluorescent polyimides: effects of functional groups and substituents on photophysical behaviors†
- [2] Synthesis and structure of new dicopper(ii) complexes bridged by asymmetric N,N′-bis(substituted)oxamides: in vitro anticancer activity and molecular docking studies based on bio-macromolecular interaction†
- [3] Transesterification of castor oil with trimethylchlorosilane: simultaneous formation of fatty acid alkyl esters and α-monochlorohydrin
- [4] Trends in C–O and N–O bond scission on rutile oxides described using oxygen vacancy formation energies†
- [5] Structural, vibrational and luminescence properties of longitudinal twinning Zn2GeO4nanowires
- [6] Structural and dynamic properties of 1-butyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide/mica and graphite interfaces revealed by molecular dynamics simulation†
- [7] Stable radicals formation in coals undergoing weathering: effect of coal rank
- [8] Spin-filter transport and magnetic properties in a binuclear Cu(ii) expanded porphyrin based molecular junction
- [9] Transfer of inorganic thin films by soluble polymer layer for arbitrary surface coating
- [10] Synthesis and triplex forming properties of pyrrolidino pseudoisocytidine containing oligodeoxynucleotides
